Cas no 129664-10-4 (2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate)

129664-10-4 structure
Product name:2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate
2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate
- (E)-but-2-enedioic acid,2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline
- 2-(4-Methyl-1-piperazinyl)-4-propoxyquinazoline fumarate
- Quinazoline, 2-(4-methyl-1-piperazinyl)-4-propoxy-, (E)-2-butenedioate (1:1)
- 129664-10-4
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- Inchi: InChI=1S/C16H22N4O.C4H4O4/c1-3-12-21-15-13-6-4-5-7-14(13)17-16(18-15)20-10-8-19(2)9-11-20;5-3(6)1-2-4(7)8/h4-7H,3,8-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
- InChI Key: LJDYUESPPIOCLR-WLHGVMLRSA-N
- SMILES: CCCOC1=NC(=NC2=CC=CC=C21)N3CCN(CC3)C.C(=CC(=O)O)C(=O)O
Computed Properties
- Exact Mass: 402.19048
- Monoisotopic Mass: 402.19031994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 438
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
Experimental Properties
- PSA: 116.09
2-(4-methylpiperazin-1-yl)-4-propoxyquinazoline (2E)-but-2-enedioate Related Literature
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Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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